![molecular formula C9H9ClN2O2S B012672 4H-1,2,4-Benzothiadiazine, 3-chloro-4-ethyl-, 1,1-dioxide CAS No. 107089-77-0](/img/structure/B12672.png)
4H-1,2,4-Benzothiadiazine, 3-chloro-4-ethyl-, 1,1-dioxide
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Description
4H-1,2,4-Benzothiadiazine, 3-chloro-4-ethyl-, 1,1-dioxide is a derivative of 1,2,4-Benzothiadiazine 1,1-dioxide . Derivatives of 1,2,4-Benzothiadiazine 1,1-dioxide, such as chlorothiazide and hydrochlorothiazide, have been used in human therapy as diuretic and antihypertensive agents .
Synthesis Analysis
The synthesis of 1,2,4-Benzothiadiazine 1,1-dioxide derivatives has been a subject of research since the 1960s . Various synthetic strategies have been employed, including ring closure, alkylation, acylation, reduction, and ring contraction . In 1968, Hayao et al. reported the synthesis of 2-substituted 2H-1,2,4-benzothiadiazine-3(4H)-one 1,1-dioxides .Molecular Structure Analysis
The molecular structure of 4H-1,2,4-Benzothiadiazine, 3-chloro-4-ethyl-, 1,1-dioxide is similar to that of other 1,2,4-Benzothiadiazine 1,1-dioxide derivatives . These compounds are characterized by a benzothiadiazine core with a sulfur atom adjacent to at least one ring nitrogen atom .Chemical Reactions Analysis
The chemical reactions of 1,2,4-Benzothiadiazine 1,1-dioxide derivatives involve various functional groups attached to the ring. These include halo groups at the 7 and 8 positions of the ring, and other functional groups like alkyl, aryl, alkylamino, benzyl, keto, etc. at different positions .Mechanism of Action
Future Directions
A series of novel 3,4-dihydro-2H-1,2,4-benzothiadiazine 1,1-dioxides-based strobilurins was designed, synthesized, and tested against various phytopathogenic fungi . These compounds showed substantial and broad-spectrum antifungal activities against the tested phytopathogenic fungi . Therefore, these compounds could be considered as promising fungicidal candidates for further study .
properties
IUPAC Name |
3-chloro-4-ethyl-1λ6,2,4-benzothiadiazine 1,1-dioxide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9ClN2O2S/c1-2-12-7-5-3-4-6-8(7)15(13,14)11-9(12)10/h3-6H,2H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SIWVDIITQBPZGK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C2=CC=CC=C2S(=O)(=O)N=C1Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9ClN2O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30147896 |
Source
|
Record name | 4H-1,2,4-Benzothiadiazine, 3-chloro-4-ethyl-, 1,1-dioxide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30147896 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
244.70 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4H-1,2,4-Benzothiadiazine, 3-chloro-4-ethyl-, 1,1-dioxide | |
CAS RN |
107089-77-0 |
Source
|
Record name | 4H-1,2,4-Benzothiadiazine, 3-chloro-4-ethyl-, 1,1-dioxide | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0107089770 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | NSC373854 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=373854 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 4H-1,2,4-Benzothiadiazine, 3-chloro-4-ethyl-, 1,1-dioxide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30147896 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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